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Abstract
Pyriofenone is a novel fungicide belonging to the aryl phenyl ketone class, demonstrating high

efficacy against a range of phytopathogenic fungi, most notably powdery mildew. Its unique

mode of action, targeting the fungal actin cytoskeleton, positions it as a valuable tool in disease

management strategies, particularly in the context of increasing fungicide resistance. This

technical guide provides a comprehensive overview of pyriofenone's chemical structure,

physicochemical properties, detailed experimental protocols for its synthesis and analysis, its

mechanism of action, and a summary of its biological activity.

Chemical Identity and Structure
Pyriofenone is chemically identified as (5-chloro-2-methoxy-4-methylpyridin-3-yl)(2,3,4-

trimethoxy-6-methylphenyl)methanone.[1][2][3][4][5] It is an aromatic ketone, specifically a

benzoylpyridine derivative.[6][7]

Table 1: Chemical Identifiers for Pyriofenone
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Identifier Value

IUPAC Name
(5-chloro-2-methoxy-4-methylpyridin-3-yl)(2,3,4-

trimethoxy-6-methylphenyl)methanone[1][2][3]

CAS Number 688046-61-9[1][2][8]

Molecular Formula C₁₈H₂₀ClNO₅[1][3][8]

Molecular Weight 365.81 g/mol [2][8]

SMILES
CC1=CC(=C(C(=C1C(=O)C2=C(C(=CN=C2OC)

Cl)C)OC)OC)OC[1][2][9]

InChIKey NMVCBWZLCXANER-UHFFFAOYSA-N[1][2][8]

Physicochemical Properties
Pyriofenone is a white crystalline powder at room temperature with no discernible odor.[6] It

exhibits low solubility in water and is more soluble in various organic solvents. The octanol-

water partition coefficient (Log KOW) of 3.2 suggests a potential for bioaccumulation in fatty

tissues.[2]

Table 2: Physicochemical Properties of Pyriofenone
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Property Value Reference

Appearance
White crystalline powder (20

°C)
[6]

Odor No discernible odour [6]

Melting Point 93-95 °C [1][3]

Boiling Point
Decomposes before boiling at

approximately 100 °C
[1]

Vapor Pressure 1.9 x 10⁻⁶ Pa (25 °C) [1][3][10]

Water Solubility 1.56 mg/L (20 °C, pH 6.6) [1][3][10]

Solubility in Organic Solvents

(g/L at 20°C)

Heptane: 8.8, Methanol: 20-50,

Xylene: >250, 1,2-

dichloroethane: >250, Acetone:

>250, Ethyl acetate: >250

[1][3]

Octanol-Water Partition

Coefficient (Log KOW)
3.2 [2][3]

pKₐ
No dissociation in

environmental pH range
[3]

Experimental Protocols
Synthesis of Pyriofenone
The synthesis of pyriofenone commences with methyl 2-chloro-4-methyl nicotinate as the

starting material. The overall process can be summarized in the following key steps:

Methoxylation: A nucleophilic aromatic substitution (SNAr) reaction is performed to introduce

a methoxy group onto the pyridine ring of methyl 2-chloro-4-methyl nicotinate.

Selective Chlorination: The pyridine ring undergoes selective chlorination to yield an

intermediate compound.
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Hydrolysis: The ester group of the chlorinated intermediate is hydrolyzed to the

corresponding carboxylic acid.

Acid Chloride Formation: The carboxylic acid is then converted to its acid chloride derivative.

Friedel-Crafts Acylation: The final step involves a Friedel-Crafts acylation of 3,4,5-trimethoxy-

toluene with the acid chloride, catalyzed by a Lewis acid, to form the pyriofenone ketone

structure. This and the previous step can be performed as a one-pot procedure.[1]

Purification: The crude product is purified, typically through crystallization, to yield the final

pyriofenone active ingredient.

Caption: Synthetic pathway of pyriofenone.

Analytical Methodology for Residue Analysis
The determination of pyriofenone residues in various matrices is crucial for regulatory

compliance and food safety. The most common analytical techniques employed are High-

Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid

Chromatography with tandem Mass Spectrometry (LC-MS/MS).

3.2.1. Sample Preparation

A general extraction and clean-up procedure for agricultural commodities is as follows:

Extraction: A homogenized sample is extracted with a solvent mixture, typically acetonitrile

and water, sometimes with the addition of hydrochloric acid to improve extraction efficiency.

[2][6][10] For some matrices like wheat grain and straw, an initial hydrolysis step with dilute

HCl may be required.[2]

Partitioning: The extract is then partitioned with a non-polar solvent such as dichloromethane

to remove interfering substances.[10]

Clean-up: Further purification is achieved using solid-phase extraction (SPE) with a silica or

other appropriate sorbent cartridge.[2][10]

3.2.2. Instrumental Analysis
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HPLC-UVD: The purified extract is analyzed by HPLC with a UV detector. The method is

validated for linearity, recovery, and precision. The limit of quantification (LOQ) is typically

around 0.05 mg/kg.[8][10]

LC-MS/MS: For higher sensitivity and selectivity, LC-MS/MS is the preferred method. The

analysis is performed by monitoring the precursor ion of pyriofenone and its specific

fragment ions. This technique allows for a lower LOQ, often reaching 0.01 mg/kg in various

plant and animal matrices.[2][6]
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Caption: General workflow for pyriofenone residue analysis.

Mode of Action
Pyriofenone has a unique mode of action, classified by the Fungicide Resistance Action

Committee (FRAC) under the code 50, which indicates a disruption of the actin cytoskeleton.[1]
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[2] This mechanism is distinct from many other classes of fungicides, making it a valuable tool

for resistance management.

The primary fungicidal effect of pyriofenone is the inhibition of actin/myosin/fimbrin function.[2]

This disruption leads to a mislocalization of the actin cytoskeleton from the apex of the fungal

hyphae.[1][10] The proper localization of actin is critical for polar growth, as it serves as a track

for the transport of vesicles containing materials necessary for cell wall synthesis and

expansion.

The disruption of this process by pyriofenone results in:

Abnormal Hyphal Morphology: The hyphal tips exhibit swelling, collapse, and abnormal

branching.[1][10]

Inhibition of Infection Processes: Pyriofenone effectively halts all stages of the infection

process, including hyphal growth and the formation of appressoria, which are specialized

structures for penetrating the host plant tissue.[1]

Reduced Sporulation: The formation of conidia, the asexual spores of the fungus, is strongly

inhibited, thereby preventing secondary infections.[1]

Histochemical studies have shown that in addition to the mislocalization of actin, pyriofenone
also causes the aberrant localization of β-glucan (a key component of the fungal cell wall) and

cytoplasmic vesicles.[10] Interestingly, the orientation of microtubules does not appear to be

affected.[10] The disruption of these critical cellular processes is hypothesized to be linked to

the interference with signaling pathways that control morphogenesis, potentially involving the

Rho family of small GTPases.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. iskweb.co.jp [iskweb.co.jp]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b131606?utm_src=pdf-body-img
https://www.benchchem.com/product/b131606?utm_src=pdf-custom-synthesis
https://www.iskweb.co.jp/eng/products/pdf/pyriofenone.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b131606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. fao.org [fao.org]

3. Pyriofenone: Synthesis and Application_Chemicalbook [chemicalbook.com]

4. researchgate.net [researchgate.net]

5. The actin cytoskeletal network plays a role in yeast prion transmission and contributes to
prion stability - PMC [pmc.ncbi.nlm.nih.gov]

6. medkoo.com [medkoo.com]

7. Pyriofenone | C18H20ClNO5 | CID 23082663 - PubChem [pubchem.ncbi.nlm.nih.gov]

8. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]

9. researchgate.net [researchgate.net]

10. Effect of pyriofenone on the infection processes and cytological features of Blumeria
graminis on wheat leaves - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to Pyriofenone: Chemical
Structure, Properties, and Fungicidal Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b131606#pyriofenone-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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